1-(3-bromopropyl)-1H-pyrazole hydrobromide
Description
“1-(3-bromopropyl)-1H-pyrazole hydrobromide” is a chemical compound. It is commonly used as a reagent to introduce the propylamine group to the molecular skeleton .
Molecular Structure Analysis
The molecular structure of “1-(3-bromopropyl)-1H-pyrazole hydrobromide” is represented by the linear formula: BrCH2CH2CH2NH2 · HBr .Physical And Chemical Properties Analysis
The compound is a beige crystalline solid with a melting point range of 171 - 172 °C . More specific physical and chemical properties are not available in the current resources.Safety and Hazards
The compound is classified as a hazard under GHS07. It may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-bromopropyl)-1H-pyrazole hydrobromide involves the reaction of 3-bromopropylamine with 1H-pyrazole in the presence of hydrobromic acid.", "Starting Materials": [ "3-bromopropylamine", "1H-pyrazole", "hydrobromic acid" ], "Reaction": [ "To a solution of 1H-pyrazole in hydrobromic acid, 3-bromopropylamine is added dropwise with stirring.", "The reaction mixture is heated at reflux for several hours.", "The resulting solid is filtered and washed with water to yield 1-(3-bromopropyl)-1H-pyrazole hydrobromide as a white crystalline solid." ] } | |
CAS RN |
2613382-79-7 |
Product Name |
1-(3-bromopropyl)-1H-pyrazole hydrobromide |
Molecular Formula |
C6H10Br2N2 |
Molecular Weight |
270 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
